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trans-2-Bromo-1-indanol is a halogenated indanol derivative that serves as a pivotal
intermediate in advanced organic synthesis.[1] Its rigid bicyclic framework and strategically
placed functional groups—a hydroxyl and a bromine atom in a specific trans stereochemical
arrangement—make it a highly valuable building block, particularly in the pharmaceutical
industry.[1] While seemingly a simple molecule, its true utility lies in the precise three-
dimensional orientation of its reactive centers. This guide provides an in-depth exploration of its
chemical properties, synthesis, reactivity, and critical applications, with a focus on its role in the
development of life-saving therapeutics. The primary significance of this compound is its
function as a key precursor in the synthesis of (1S,2R)-cis-1-amino-2-indanol, a chiral building
block for the HIV protease inhibitor Indinavir (Crixivan®).[2][3][4]

Core Physicochemical Properties

The physical and chemical characteristics of a compound dictate its handling, storage, and
reactivity. trans-2-Bromo-1-indanol is a stable, crystalline solid at room temperature. Its
properties are summarized below.
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Property Value Source(s)
CAS Number 10368-44-2 [5]
Molecular Formula CoHsBro [5]1[6]
Molecular Weight 213.07 g/mol [5][6]
Crystals, White to off-white
Appearance .
crystalline powder
Melting Point 130-131 °C (lit.)
SMILES O[C@@H]1Cc2cccccl2
RTESDSDXFLYAKZ-
INChl Key
IUCAKERBSA-N
Solubility Sparingly soluble in water

Storage Class

11 - Combustible Solids

Spectroscopic Profile: A Molecular Fingerprint

Characterization of trans-2-Bromo-1-indanol is unequivocally established through
spectroscopic methods. These techniques provide a detailed view of the molecule's structure,
confirming its identity and purity.
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. Key Features and
Technique Source(s)
Observed Data

Spectra available for
1H NMR confirmation of proton [718]

environments.

Spectra available for
13C NMR confirmation of carbon [9]

skeleton.

Spectra available, typically
FTIR showing characteristic O-H [6][10]
and C-Br stretching bands.

Molecular ion peaks expected
Mass Spec (GC-MS) at m/z 212 and 214 due to [6]

bromine isotopes (7°Br/21Br).

Synthesis and Stereochemical Control

The synthesis of trans-2-Bromo-1-indanol is a classic example of stereoselective addition to
an alkene. The most common and efficient laboratory-scale synthesis starts from indene.

Causality of the Synthetic Choice: This method is preferred due to the low cost of the starting
material (indene) and the high diastereoselectivity of the reaction. The reaction is a halohydrin
formation, where the stereochemical outcome is dictated by the formation of a cyclic
bromonium ion intermediate. The subsequent nucleophilic attack by water occurs from the face
opposite to the bulky bromonium ion, resulting exclusively in the trans product. This inherent
mechanistic control is crucial for producing the desired stereocisomer for subsequent synthetic
steps.
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Caption: Synthetic workflow for trans-2-Bromo-1-indanol.

Experimental Protocol: Synthesis from Indene

This protocol is a self-validating system. The identity and purity of the final product are
confirmed by comparing its melting point to the literature value and through spectroscopic
analysis.

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve indene in
a suitable solvent mixture, such as acetone and water. Cool the flask in an ice bath to 0-5 °C.

o Reagent Addition: Slowly add N-bromosuccinimide (NBS) portion-wise to the stirred solution.
The use of NBS is critical as it provides a slow, controlled source of electrophilic bromine
(Br*), minimizing side reactions.

e Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).
The disappearance of the indene spot indicates the reaction is complete.

o Workup: Once the reaction is complete, quench any remaining NBS with a saturated solution
of sodium thiosulfate. Remove the organic solvent under reduced pressure.

o Extraction: Extract the aqueous residue with a suitable organic solvent, such as ethyl
acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium
sulfate.

 Purification & Validation: Remove the solvent via rotary evaporation. The crude product can
be purified by recrystallization from a solvent system like toluene or hexanes/ethyl acetate.
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The final product should be a white crystalline solid. Validate the product by measuring its
melting point (expected: 130-131 °C) and acquiring NMR spectra to confirm the structure.

Key Reactions and Synthetic Utility

The chemical reactivity of trans-2-Bromo-1-indanol is dominated by the interplay between the
hydroxyl and bromo substituents. The bromine atom is an excellent leaving group, facilitating
nucleophilic substitution, while the adjacent hydroxyl group can be deprotonated to form an

epoxide.[1]
Mechanism: Epoxide Formation

A cornerstone reaction is its conversion to indene oxide upon treatment with a base (e.qg.,
sodium hydroxide). This is an intramolecular Williamson ether synthesis. The base
deprotonates the hydroxyl group, and the resulting alkoxide performs an intramolecular Sn2
attack, displacing the bromide. This reaction is highly efficient due to the favorable trans
arrangement of the reacting groups, which allows for the necessary backside attack.

Mechanism
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Caption: Mechanism of indene oxide formation.

Application in Drug Development: The Path to
Indinavir

The most prominent application of trans-2-Bromo-1-indanol is as a key intermediate in the
synthesis of the HIV protease inhibitor, Indinavir.[2][3] The synthesis of the drug's crucial chiral
core, (1S,2R)-cis-1-amino-2-indanol, relies on the stereochemistry established in the
bromohydrin.[4] The synthetic pathway involves converting the trans-bromohydrin to the
corresponding chiral epoxide, which is then opened by a nitrogen nucleophile (like ammonia or
an azide) to yield the desired aminoindanol with a cis stereorelationship.[11][12]

Nitrogen

. . Nucleophile [ cis-1-Amino-2-indanol Indinavir
Grans-Z-Bromo-l—mdanol e BARE (Key Chiral Core) (HIV Protease Inhibitor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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